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Compound of Interest

Compound Name: 2-Propoxyacetic acid

Cat. No.: B1345510

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical waste is a critical component of laboratory safety and regulatory
compliance. This guide provides essential, step-by-step procedures for the safe disposal of 2-
propoxyacetic acid, ensuring the protection of laboratory personnel and the environment.

Immediate Safety and Handling Protocols

Before initiating any disposal procedures, it is imperative to handle 2-propoxyacetic acid with
appropriate personal protective equipment (PPE). According to safety data sheets, 2-
propoxyacetic acid is a corrosive substance that can cause severe skin burns, eye damage,
and respiratory irritation.[1][2]

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

Body Protection: A laboratory coat or chemical-resistant apron.

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume
hood.[1]

In the event of a spill, immediately evacuate the area and remove all sources of ignition.
Absorb the spill with an inert, non-combustible material such as sand or vermiculite.[1] The
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collected material and contaminated surfaces must then be treated as hazardous waste and
disposed of accordingly.

Step-by-Step Disposal Procedures

The disposal of 2-propoxyacetic acid is governed by federal, state, and local regulations.[1] In
the United States, the Environmental Protection Agency (EPA) regulates hazardous waste
under the Resource Conservation and Recovery Act (RCRA).[3] Improper disposal, such as
pouring the chemical down the drain, is strictly prohibited.[4][5]

Step 1: Waste ldentification and Classification

All chemical waste must be properly identified. Based on its properties as a carboxylic acid, 2-
propoxyacetic acid waste is classified as corrosive. If the pH of the waste solution is less than
or equal to 2, it would be categorized under the RCRA waste code D002 for corrosive
hazardous waste.[4][6]

Step 2: Waste Segregation and Collection

» Do Not Mix: Never mix 2-propoxyacetic acid waste with other chemical waste streams,
especially bases or oxidizers, to prevent violent reactions.[7]

» Dedicated Container: Collect 2-propoxyacetic acid waste in a dedicated, properly labeled
container.[4][5] The container must be made of a material compatible with the chemical, such
as high-density polyethylene (HDPE).

o Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "2-Propoxyacetic Acid," and a description of any other components
in the mixture.[5][8]

Step 3: On-site Storage

o Satellite Accumulation Areas (SAA): Store the sealed waste container in a designated SAA,
which should be at or near the point of generation.[3][4]

e Secondary Containment: To prevent the spread of potential leaks, always place the primary
waste container within a larger, chemically resistant secondary containment bin or tray.[8]
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o Storage Limits: Laboratories are typically limited to accumulating a maximum of 55 gallons of
hazardous waste at any one time.[3][4]

Step 4: Arranging for Disposal

e Contact EHS: Once the waste container is full or has been in storage for a designated period
(often not to exceed one year), contact your institution's Environmental Health & Safety
(EHS) department to arrange for a pickup.[3]

e Licensed Disposal Vendor: The EHS department will coordinate with a licensed hazardous
waste disposal company to transport and dispose of the 2-propoxyacetic acid at an
approved treatment, storage, and disposal facility (TSDF).[1][3]

Disposal Considerations Summary
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Consideration

Procedure

Rationale

Regulatory Compliance

Adhere to EPA (RCRA), state,
and local hazardous waste

regulations.

Ensures legal and safe
disposal, avoiding penalties

and environmental harm.[1][3]

Waste Characterization

Classify as corrosive waste
(likely D002 if pH < 2).

Determines proper handling,
storage, and disposal

pathways.[4][6]

Collect in a dedicated

Prevents dangerous chemical

Segregation container; do not mix with reactions and ensures proper
other chemicals. treatment.[7]
] Prevents leaks, spills, and
o Use a compatible, sealed, and o o
Containerization misidentification of the waste.

clearly labeled container.

[4]115]

On-Site Storage

Store in a designated Satellite
Accumulation Area with

secondary containment.

Minimizes risk of exposure and
environmental contamination
within the lab.[4][8]

Final Disposal

Arrange for pickup by a
licensed hazardous waste
vendor through your EHS

department.

Ensures waste is transported
and treated at a permitted
facility in a "cradle-to-grave"

approach.[1][3]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-

propoxyacetic acid waste generated in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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